Cas no 2020722-69-2 ({1-(oxan-4-yl)methylazetidin-2-yl}methanamine)

{1-(Oxan-4-yl)methylazetidin-2-yl}methanamine is a versatile heterocyclic amine featuring both azetidine and tetrahydropyran (oxane) moieties. Its unique structure, combining a rigid azetidine ring with a flexible oxan-4-ylmethyl substituent, makes it a valuable intermediate in medicinal chemistry and drug discovery. The compound's secondary amine functionality and sp³-rich framework enhance its potential as a building block for designing bioactive molecules, particularly in CNS-targeted therapies and protease inhibitors. Its balanced lipophilicity and conformational flexibility contribute to improved pharmacokinetic properties. The scaffold is also of interest in asymmetric synthesis due to its chiral centers, enabling stereoselective modifications. Suitable for further derivatization, it offers synthetic utility in developing novel pharmacophores.
{1-(oxan-4-yl)methylazetidin-2-yl}methanamine structure
2020722-69-2 structure
Product Name:{1-(oxan-4-yl)methylazetidin-2-yl}methanamine
CAS No:2020722-69-2
MF:C10H20N2O
MW:184.278602600098
CID:5761605
PubChem ID:165522864
Update Time:2025-06-03

{1-(oxan-4-yl)methylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {1-[(oxan-4-yl)methyl]azetidin-2-yl}methanamine
    • EN300-1280854
    • 2020722-69-2
    • {1-(oxan-4-yl)methylazetidin-2-yl}methanamine
    • Inchi: 1S/C10H20N2O/c11-7-10-1-4-12(10)8-9-2-5-13-6-3-9/h9-10H,1-8,11H2
    • InChI Key: JOFYZIMIDLQNHS-UHFFFAOYSA-N
    • SMILES: O1CCC(CC1)CN1CCC1CN

Computed Properties

  • Exact Mass: 184.157563266g/mol
  • Monoisotopic Mass: 184.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 38.5Ų

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Additional information on {1-(oxan-4-yl)methylazetidin-2-yl}methanamine

Comprehensive Overview of {1-(oxan-4-yl)methylazetidin-2-yl}methanamine (CAS No. 2020722-69-2)

The compound {1-(oxan-4-yl)methylazetidin-2-yl}methanamine (CAS No. 2020722-69-2) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its distinctive azetidine and oxane moieties make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets. The compound's molecular flexibility and hydrogen-bonding capacity further enhance its utility in designing novel therapeutics.

In recent years, the demand for small-molecule modulators has surged, driven by advancements in precision medicine and targeted therapy. {1-(oxan-4-yl)methylazetidin-2-yl}methanamine aligns with this trend, as its structure allows for precise modifications to optimize pharmacokinetic properties and binding affinity. This has led to its exploration in areas such as neurological disorders, inflammatory diseases, and metabolic conditions. The compound's synthetic accessibility also makes it a valuable intermediate in multi-step organic syntheses.

One of the most frequently searched questions related to this compound is: "What are the potential applications of {1-(oxan-4-yl)methylazetidin-2-yl}methanamine in drug development?" Current studies suggest its role in modulating G-protein-coupled receptors (GPCRs) and enzyme inhibitors, which are critical in treating chronic diseases. Additionally, its low toxicity profile and high bioavailability have made it a subject of interest for preclinical research.

The oxan-4-yl and azetidin-2-yl groups in the molecule contribute to its three-dimensional conformation, which is essential for stereoselective interactions with biological targets. This feature is particularly relevant in the context of chiral drug design, a hot topic in modern pharmacology. Researchers are also investigating its potential as a building block for peptidomimetics, which mimic natural peptides but offer improved stability and efficacy.

From a synthetic chemistry perspective, the compound's CAS No. 2020722-69-2 serves as a key identifier for sourcing and regulatory compliance. Its patent landscape reveals growing intellectual property activity, reflecting its commercial potential. As the pharmaceutical industry shifts toward fragment-based drug discovery, {1-(oxan-4-yl)methylazetidin-2-yl}methanamine is emerging as a versatile fragment due to its balanced lipophilicity and polar surface area.

Another trending query is: "How does {1-(oxan-4-yl)methylazetidin-2-yl}methanamine compare to other azetidine derivatives?" Comparative studies highlight its superior metabolic stability and cell permeability, which are crucial for oral drug formulations. These attributes position it as a frontrunner in the development of next-generation therapeutics for complex diseases.

In summary, {1-(oxan-4-yl)methylazetidin-2-yl}methanamine (CAS No. 2020722-69-2) represents a cutting-edge compound with broad applicability in drug discovery and chemical biology. Its unique structural features, combined with its therapeutic potential, make it a focal point for ongoing research. As the scientific community continues to unravel its mechanisms, this molecule is poised to play a pivotal role in addressing unmet medical needs.

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